Cas no 2167422-76-4 (7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride)
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- 7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride
- EN300-1587317
- 2167422-76-4
-
- Inchi: 1S/C8H8FNO4S/c9-15(11,12)8-4-7-6(3-5(8)10)13-1-2-14-7/h3-4H,1-2,10H2
- InChI Key: XSOUVCPCFFRBBK-UHFFFAOYSA-N
- SMILES: S(C1C(=CC2=C(C=1)OCCO2)N)(=O)(=O)F
Computed Properties
- Exact Mass: 233.01580707g/mol
- Monoisotopic Mass: 233.01580707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 87Ų
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1587317-0.05g |
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride |
2167422-76-4 | 0.05g |
$683.0 | 2023-06-04 | ||
| Enamine | EN300-1587317-0.1g |
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride |
2167422-76-4 | 0.1g |
$715.0 | 2023-06-04 | ||
| Enamine | EN300-1587317-0.25g |
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride |
2167422-76-4 | 0.25g |
$748.0 | 2023-06-04 | ||
| Enamine | EN300-1587317-0.5g |
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride |
2167422-76-4 | 0.5g |
$781.0 | 2023-06-04 | ||
| Enamine | EN300-1587317-1.0g |
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride |
2167422-76-4 | 1g |
$813.0 | 2023-06-04 | ||
| Enamine | EN300-1587317-2.5g |
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride |
2167422-76-4 | 2.5g |
$1594.0 | 2023-06-04 | ||
| Enamine | EN300-1587317-5.0g |
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride |
2167422-76-4 | 5g |
$2360.0 | 2023-06-04 | ||
| Enamine | EN300-1587317-10.0g |
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride |
2167422-76-4 | 10g |
$3500.0 | 2023-06-04 | ||
| Enamine | EN300-1587317-50mg |
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride |
2167422-76-4 | 50mg |
$683.0 | 2023-09-24 | ||
| Enamine | EN300-1587317-100mg |
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride |
2167422-76-4 | 100mg |
$715.0 | 2023-09-24 |
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride
Introduction to 7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride (CAS No. 2167422-76-4)
7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2167422-76-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzodioxine class, a heterocyclic structure characterized by a benzene ring fused with an oxygen-containing heterocycle. The presence of both amino and sulfonyl fluoride functional groups makes it a versatile intermediate in the synthesis of biologically active molecules.
The benzodioxine scaffold is known for its potential pharmacological properties, including antimicrobial, anti-inflammatory, and even neuroprotective effects. These characteristics stem from the ability of benzodioxine derivatives to interact with various biological targets, such as enzymes and receptors. The introduction of a sulfonyl fluoride group at the 6-position enhances the reactivity of the molecule, making it a valuable precursor for further chemical modifications. This reactivity is particularly useful in medicinal chemistry for generating novel compounds with improved pharmacokinetic profiles.
In recent years, there has been growing interest in developing new scaffolds for drug discovery, with 7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride emerging as a promising candidate. The compound's structure allows for facile derivatization, enabling chemists to explore a wide range of modifications. For instance, the amino group can be coupled with carboxylic acids or activated esters to form amides, while the sulfonyl fluoride can undergo nucleophilic substitution reactions to introduce diverse substituents. These properties make it an attractive building block for designing small-molecule drugs targeting various diseases.
One of the most compelling aspects of 7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By modifying the benzodioxine core with appropriate substituents, researchers can generate compounds that selectively inhibit specific kinases. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases, suggesting its utility in therapeutic applications.
The sulfonyl fluoride moiety is particularly interesting because it can be converted into other functional groups under specific conditions. For example, treatment with nucleophiles such as amines or alcohols can yield sulfonylamides or sulfonyl esters, respectively. This flexibility allows for the synthesis of a diverse library of compounds that can be screened for biological activity. High-throughput screening (HTS) techniques have been employed to identify lead compounds derived from 7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride, further highlighting its importance in drug discovery.
Another area where this compound shows promise is in the development of antimicrobial agents. Antibiotic resistance is a growing global health concern, and novel antibiotics are urgently needed. The structural features of benzodioxine derivatives make them effective against a range of bacterial pathogens. The sulfonyl fluoride group can be exploited to enhance binding affinity to bacterial targets, leading to more potent antimicrobial activity. Researchers are exploring various synthetic strategies to optimize the properties of these derivatives for clinical use.
The synthesis of 7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride involves multi-step organic transformations that highlight its complexity and synthetic challenge. Key steps typically include cyclization reactions to form the benzodioxine core followed by functional group interconversions to introduce the amino and sulfonyl fluoride groups. Advances in synthetic methodologies have made it possible to produce this compound in higher yields and purities, facilitating its use in research and development.
In conclusion,7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride (CAS No. 2167422-76-4) is a versatile intermediate with significant potential in pharmaceutical applications. Its unique structural features enable the synthesis of biologically active molecules targeting various diseases. Ongoing research continues to uncover new ways to utilize this compound in drug discovery and development,underscoring its importance as a valuable tool in medicinal chemistry.
2167422-76-4 (7-amino-2,3-dihydro-1,4-benzodioxine-6-sulfonyl fluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)